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Compound of Interest

Compound Name: 2-Methyltetradecane

CAS No.: 1560-95-8

Cat. No.: B074470 Get Quote

Executive Summary
2-Methyltetradecane (C₁₅H₃₂, CAS: 1560-95-8), often referred to as iso-pentadecane, is a

branched-chain alkane (iso-alkane) found in the epicuticular waxes and volatile fractions of

specific plant taxa. Unlike ubiquitous n-alkanes that serve primarily as moisture barriers,

branched alkanes like 2-methyltetradecane often function as specific chemotaxonomic

markers and possess distinct lipophilic properties that influence membrane permeability and

insect-plant signaling.

This guide provides a definitive technical analysis of 2-methyltetradecane, detailing its

biosynthetic origin from amino acid precursors, identifying high-yield botanical sources (notably

Capsicum species), and outlining rigorous extraction and analytical protocols. For drug

development professionals, this compound represents a critical lipophilic constituent in

medicinal extracts, influencing the bioavailability and solvent properties of complex natural

product matrices.

Chemical & Physical Characterization[1][2][3][4][5]
Understanding the physicochemical profile of 2-methyltetradecane is a prerequisite for

successful isolation. It is a structural isomer of pentadecane with a methyl group substitution at

the C-2 position.
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Property Specification

IUPAC Name 2-Methyltetradecane

Common Name Iso-pentadecane

Molecular Formula C₁₅H₃₂

Molecular Weight 212.41 g/mol

Boiling Point ~265.2°C

LogP (Predicted) ~7.8 (Highly Lipophilic)

Solubility
Insoluble in water; Soluble in hexane,

dichloromethane, chloroform

Role
Component of epicuticular wax; Volatile organic

compound (VOC)

Biosynthetic Mechanistics[6][7]
The synthesis of 2-methyltetradecane in plants diverges from the standard fatty acid

elongation pathway used for straight-chain alkanes (n-alkanes). While n-alkanes originate from

Acetyl-CoA, iso-alkanes are primed by branched-chain amino acids, specifically Valine.

The Valine-Primer Pathway
Initiation: Valine is transaminated and decarboxylated to form Isobutyryl-CoA.[1]

Elongation: Isobutyryl-CoA acts as the primer for the Fatty Acid Synthase (FAS) complex,

where malonyl-CoA units are added iteratively.

Decarbonylation: The resulting even-carbon iso-fatty acid (16-methylhexadecanoic acid

precursor) undergoes decarbonylation (loss of CO) via the decarbonylase enzyme

(CER1/CER3 complex) to yield the odd-carbon iso-alkane.

Pathway Visualization
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Figure 1: Biosynthetic pathway of 2-Methyltetradecane showing the Valine-derived initiation

mechanism.

Primary Botanical Sources[5][8]
While trace amounts of iso-alkanes are common in plant waxes, specific genera accumulate 2-
methyltetradecane at analytically significant levels. The genus Capsicum (Solanaceae) is the

most authoritative source.
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Quantitative Source Profile
Plant Species

Common
Name

Concentration
/ Context

Part Used Reference

Capsicum

chinense

Habanero

Pepper

9.15 - 10.47

mg/mL (in

volatile fraction)

Fruit
[Pino et al.,

2018]

Launaea lanifera Spiny Launaea
3.8% of Total

Essential Oil
Aerial Parts

[Belabbes et al.,

2015]

Delphinium

speciosum
Larkspur

3.3% of Total

Essential Oil

Flowering Aerial

Parts

[Ebrahimi et al.,

2018]

Nicotiana

tabacum
Tobacco

Significant

fraction of C29-

C33 wax (Iso-

series)

Leaves [Wu et al., 2019]

Rhaponticum

acaule
-

0.8% of Essential

Oil
Aerial Parts

[Chemsa et al.,

2018]

Key Insight for Researchers: For isolation purposes, Capsicum chinense (varieties 'Jaguar' or

'Mayapan') is the superior biological matrix due to the unusually high concentration of branched

hydrocarbons in its volatile profile, which are thought to be metabolically linked to capsaicinoid

biosynthesis.

Extraction & Analytical Workflow
To isolate 2-methyltetradecane with high fidelity, a Simultaneous Distillation-Extraction (SDE)

protocol is recommended over simple solvent extraction to separate the volatile alkane fraction

from heavier cuticular waxes.

Protocol: Simultaneous Distillation-Extraction (SDE)[9]
Objective: Isolate volatile fraction containing 2-methyltetradecane from Capsicum fruit.

Sample Prep:
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Homogenize 500g of fresh Capsicum chinense fruit with 500mL distilled water.

Add internal standard (e.g., nonyl acetate) for quantification.

Apparatus Setup:

Use a Likens-Nickerson apparatus.

Solvent Arm: 50 mL Dichloromethane (CH₂Cl₂).

Sample Arm: Aqueous fruit homogenate.

Extraction:

Boil both flasks simultaneously for 2 hours. The steam and solvent vapors mix in the

central chamber, allowing efficient partition of volatiles into the organic phase.

Concentration:

Dry the organic phase over anhydrous Sodium Sulfate (Na₂SO₄).

Concentrate to 1 mL using a Kuderna-Danish concentrator or gentle nitrogen stream.

Avoid rotary evaporation to prevent loss of volatile alkanes.

Analytical Validation: GC-MS Parameters
Differentiation between n-pentadecane, anteiso-pentadecane (3-methyltetradecane), and iso-

pentadecane (2-methyltetradecane) requires precise chromatographic separation.

System: Agilent 7890B GC / 5977A MSD (or equivalent).

Column: HP-5MS or DB-5MS (30m x 0.25mm x 0.25µm). Non-polar columns are essential.

Carrier Gas: Helium @ 1.0 mL/min.

Temperature Program:

Hold 50°C for 2 min.
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Ramp 4°C/min to 240°C.

Hold 240°C for 10 min.

Identification Criteria:

Retention Index (RI): 2-Methyltetradecane elutes before n-pentadecane.

Approximate RI (DB-5): 1460 - 1470.

Mass Spectrum: Look for characteristic fragment ions:

M-15 (Loss of methyl): Prominent peak (unlike n-alkanes).[1]

M-43 (Loss of isopropyl): Distinctive for 2-methyl substitution.

Workflow Visualization
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Figure 2: Isolation and identification workflow for volatile iso-alkanes.

Bioactivity & Pharmacological Context[3][10][11]
For drug development professionals, 2-methyltetradecane is rarely a standalone API (Active

Pharmaceutical Ingredient) but serves critical auxiliary roles in natural product formulations.

Membrane Permeation Enhancer:

As a highly lipophilic branched hydrocarbon, 2-methyltetradecane integrates into the lipid

bilayer of cell membranes. This can modulate membrane fluidity, potentially enhancing the

transdermal or transmembrane delivery of co-administered bioactive compounds (e.g.,

capsaicinoids in pepper extracts).
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Antimicrobial Synergy:

In Launaea lanifera and Capsicum extracts, the volatile fraction containing 2-
methyltetradecane contributes to the overall antimicrobial profile. While the pure alkane

has low intrinsic potency, it disrupts the bacterial cell wall integrity, making pathogens

more susceptible to phenolic or terpenoid components.

Chemotaxonomic Marker:

The presence of 2-methyltetradecane is a specific marker for authentication of Capsicum

oleoresins, distinguishing natural extracts from synthetic adulterants which typically

contain only n-alkanes derived from petroleum or Fischer-Tropsch synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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